Cas no 163977-85-3 (4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-)

4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl- structure
163977-85-3 structure
Product Name:4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-
CAS No:163977-85-3
MF:C17H13NO4
MW:295.289424657822
CID:110394
PubChem ID:10935302
Update Time:2025-04-18

4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-8-aceticacid, 3-amino-4-oxo-2-phenyl-
    • 2-(3-amino-4-oxo-2-phenylchromen-8-yl)acetic acid
    • 4H-1-Benzopyran-8-aceticacid,3-amino-4-oxo-2-phenyl-(9CI)
    • DTXSID50448973
    • CHEMBL1180549
    • 4h-1-benzopyran-8acetic acid,3-amino-4-oxo-2-phenyl-
    • 2-(3-Amino-4-oxo-2-phenyl-4H-chromen-8-yl)acetic acid
    • (3-Amino-4-oxo-2-phenyl-4H-1-benzopyran-8-yl)acetic acid
    • 163977-85-3
    • Inchi: 1S/C17H13NO4/c18-14-15(21)12-8-4-7-11(9-13(19)20)16(12)22-17(14)10-5-2-1-3-6-10/h1-8H,9,18H2,(H,19,20)
    • InChI Key: OOAPEBJZOWKYDD-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C=CC=C(CC(=O)O)C1=2)=O)N

Computed Properties

  • Exact Mass: 295.08449
  • Monoisotopic Mass: 295.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 89.6Ų

Experimental Properties

  • PSA: 89.62
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd